Cas no 946367-69-7 (N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide)

• Product Name: N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide
• CAS No: 946367-69-7
• MF: C₁₈H₂₀N₂O₂S
• MW: 328.428603172302
• CID: 5514773
• Update Time: 2025-06-12

N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-[1,2,3,4-tetrahydro-1-(2-thienylcarbonyl)-7-quinolinyl]-
• N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide

• Inchi： 1S/C18H20N2O2S/c1-2-5-17(21)19-14-9-8-13-6-3-10-20(15(13)12-14)18(22)16-7-4-11-23-16/h4,7-9,11-12H,2-3,5-6,10H2,1H3,(H,19,21)
• InChI Key： CCTGGZHCGZMACF-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1SC=CC=1)=O)(=O)CCC

Additional information on N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide

Recent Advances in the Study of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide (CAS: 946367-69-7)

N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide (CAS: 946367-69-7) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a tetrahydroquinoline scaffold with a thiophene carbonyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

The synthesis and characterization of N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling studies have provided insights into its molecular interactions and binding affinities, which are critical for understanding its biological activity.

One of the most notable findings in recent research is the compound's potential as a modulator of specific biological targets. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. Furthermore, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, with encouraging results that warrant further investigation.

In the context of drug discovery, N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide has been explored as a lead compound for the development of novel therapeutics. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, enabling the design of derivatives with enhanced potency and selectivity. These efforts are paving the way for the development of next-generation drugs targeting a range of diseases, from autoimmune disorders to cancer.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as toxicity profiles, off-target effects, and formulation stability need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this promising compound closer to therapeutic application.

In conclusion, N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbutanamide (CAS: 946367-69-7) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further study and development. Continued research efforts will be crucial in unlocking its full therapeutic potential and addressing the challenges associated with its clinical application.